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Compound of Interest

Compound Name: 1-Methyl-2-(tributylstannyl)pyrrole

Cat. No.: B055704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

palladium-catalyzed cross-coupling of stannylpyrroles with aryl halides, commonly known as

the Stille reaction. This powerful carbon-carbon bond-forming reaction is instrumental in the

synthesis of arylpyrroles, a structural motif prevalent in numerous pharmaceuticals and

biologically active compounds.

Introduction
The Stille reaction offers a robust and versatile method for the creation of C(sp²)-C(sp²) bonds.

The coupling of organostannanes (stannylpyrroles in this context) with organic halides (aryl

halides) is catalyzed by a palladium complex.[1] Key advantages of this reaction include the

stability of the organotin reagents to air and moisture, and a high tolerance for a wide variety of

functional groups, making it a valuable tool in complex molecule synthesis.[2] The resulting

arylpyrrole scaffolds are key components in many drug candidates, highlighting the importance

of this reaction in medicinal chemistry and drug development.

Reaction Mechanism: The Stille Catalytic Cycle
The generally accepted mechanism for the Stille cross-coupling reaction involves a catalytic

cycle with a palladium(0) species as the active catalyst. The cycle consists of three primary
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steps: oxidative addition, transmetalation, and reductive elimination.

Pd(0)L₂

Oxidative Addition R¹-Pd(II)L₂-X
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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